Cas no 77350-57-3 (Benzenemethanol,4-[(4-nitrophenyl)methoxy]-)

• Product Name: Benzenemethanol,4-[(4-nitrophenyl)methoxy]-
• CAS No: 77350-57-3
• MF: C₁₄H₁₃NO₄
• MW: 259.257323980331
• CID: 562065
• PubChem ID: 2775042
• Update Time: 2025-04-19

Benzenemethanol,4-[(4-nitrophenyl)methoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,4-[(4-nitrophenyl)methoxy]-
• (4-[(4-NITROBENZYL)OXY]PHENYL)METHANOL
• [4-[(4-nitrophenyl)methoxy]phenyl]methanol
• {4-[(4-nitrobenzyl)oxy]phenyl}methanol
• {4-[(4-nitrophenyl)methoxy]phenyl}methanol
• DTXSID10379350
• MFCD00031312
• (4-(4-nitrobenzyloxy)phenyl)methanol
• FT-0605451
• J-502803
• 77350-57-3
• (4-((4-Nitrobenzyl)oxy)phenyl)methanol
• A839060
• AKOS000249551
• Oprea1_503618

• Inchi： 1S/C14H13NO4/c16-9-11-3-7-14(8-4-11)19-10-12-1-5-13(6-2-12)15(17)18/h1-8,16H,9-10H2
• InChI Key： KOWPGVRQGGSKNI-UHFFFAOYSA-N
• SMILES： O(C1C=CC(CO)=CC=1)CC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 259.08400
• Monoisotopic Mass: 259.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 75.3Ų

Experimental Properties

• Density: 1.297
• Boiling Point: 463.1°C at 760 mmHg
• Flash Point: 233.9°C
• Refractive Index: 1.622
• PSA: 75.28000
• LogP: 3.18930